Cas no 64415-10-7 ([(2-chlorophenyl)methyl]hydrazine dihydrochloride)

• Product Name: [(2-chlorophenyl)methyl]hydrazine dihydrochloride
• CAS No: 64415-10-7
• MF: C₇H₁₁Cl₃N₂
• MW: 229.534638643265
• MDL: MFCD00025147
• CID: 1006980
• PubChem ID: 46786356
• Update Time: 2025-07-24

[(2-chlorophenyl)methyl]hydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• n-(o-chlorobenzyl)hydrazide dihydrochloride
• Hydrazine, [(2-​chlorophenyl)​methyl]​-​, hydrochloride (1:2)
• [(2-chlorophenyl)methyl]hydrazine dihydrochloride
• (2-CHLOROBENZYL)HYDRAZINE DIHYDROCHLORIDE
• SY040715
• A867883
• (2-CHLOROBENZYL)HYDRAZINEDIHYDROCHLORIDE
• AS-33404
• SCHEMBL18300833
• AKOS015888761
• EN300-7413867
• (2-chlorophenyl)methylhydrazine dihydrochloride
• 2-Chlorobenzylhydrazine diHCl
• CS-0053073
• AMY34475
• 64415-10-7
• MFCD00025147
• (2-chlorobenzyl)hydrazine 2hcl
• SB10044
• 2-Chlorobenzylhydrazine dihydrochloride
• (2-chlorophenyl)methylhydrazine;dihydrochloride

• MDL： MFCD00025147
• Inchi： 1S/C7H9ClN2.2ClH/c8-7-4-2-1-3-6(7)5-10-9;;/h1-4,10H,5,9H2;2*1H
• InChI Key： PEGVOVHWHHZPSF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNN.Cl.Cl

Computed Properties

• Exact Mass: 227.998781g/mol
• Monoisotopic Mass: 227.998781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on [(2-chlorophenyl)methyl]hydrazine dihydrochloride

[(2-Chlorophenyl)methyl]hydrazine Dihydrochloride: A Versatile Compound in Pharmaceutical Research

[(2-Chlorophenyl)methyl]hydrazine dihydrochloride, with the CAS number 64415-10-7, is a nitrogen-containing organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the class of hydrazine derivatives, which are widely studied for their potential applications in drug discovery and therapeutic interventions. The molecular structure of [(2-chlorophenyl)methyl]hydrazine dihydrochloride consists of a hydrazine moiety linked to a 2-chlorophenyl group, with two hydrogen chloride molecules attached to the nitrogen atoms. The unique combination of the aromatic ring and the hydrazine functional group contributes to its diverse pharmacological properties.

The synthesis of [(2-chlorophenyl)methyl]hydrazine dihydrochloride typically involves a nucleophilic substitution reaction between 2-chlorobenzaldehyde and hydrazine hydrate, followed by protonation with hydrochloric acid to form the dihydrochloride salt. This method is well-documented in recent chemical literature, emphasizing the importance of reaction conditions such as temperature and solvent polarity in achieving high yields. Researchers have also explored alternative synthetic routes, including catalytic hydrogenation and microwave-assisted methodologies, to optimize the production process and reduce environmental impact.

Recent studies have highlighted the potential of [(2-chlorophen...